Cas no 1955541-06-6 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1955541-06-6
• MF: C₁₅H₂₉ClN₂O₃
• MW: 320.855363607407
• CID: 5248218
• Update Time: 2026-03-09

hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-piperidin-3-yloxan-4-yl)carbamate
• hydrochloride

• Inchi： 1S/C15H28N2O3.ClH/c1-15(2,3)20-14(18)17-12-6-8-19-13(9-12)11-5-4-7-16-10-11;/h11-13,16H,4-10H2,1-3H3,(H,17,18);1H
• InChI Key： MJLLFRVFGXMTAA-UHFFFAOYSA-N
• SMILES： N(C1CCOC(C2CNCCC2)C1)C(=O)OC(C)(C)C.Cl

Additional information on hydrochloride

Introduction to Hydrochloride Derived from CAS No. 1955541-06-6

The compound identified by the chemical designation CAS No. 1955541-06-6 is a significant subject of interest in the field of pharmaceutical chemistry, particularly when formulated as its hydrochloride salt. This derivative has garnered attention due to its potential applications in medicinal chemistry and therapeutic research. The hydrochloride form is a common salt form used in drug development, enhancing solubility and bioavailability, which are critical factors in the formulation of effective pharmaceutical agents.

In recent years, the investigation of novel compounds and their derivatives has been a cornerstone in the advancement of drug discovery. The CAS No. 1955541-06-6 hydrochloride has been studied for its pharmacological properties, which may include interactions with biological targets relevant to various diseases. Research indicates that this compound exhibits promising characteristics that could make it a valuable candidate for further development in therapeutic agents.

The pharmacokinetic profile of the hydrochloride derivative is an essential aspect that researchers have been examining. This includes its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability for clinical use. Studies have shown that the hydrochloride form can improve the pharmacokinetic behavior of active pharmaceutical ingredients (APIs), making it an attractive option for drug formulation.

One of the most compelling areas of research involving CAS No. 1955541-06-6 hydrochloride is its potential role in addressing unmet medical needs. Researchers are exploring its efficacy in models of inflammation, neurodegeneration, and other complex diseases. The compound’s mechanism of action may involve interactions with specific enzymes or receptors, modulating pathways that are dysregulated in these conditions.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure the purity and structural integrity of the hydrochloride derivative. These analytical methods are fundamental in confirming that the compound meets the stringent requirements for pharmaceutical use.

From a regulatory perspective, the development of new pharmaceutical agents like CAS No. 1955541-06-6 hydrochloride must adhere to rigorous guidelines set forth by global health authorities. These regulations ensure that drugs are safe and effective before they reach patients. The hydrochloride form’s compliance with these standards is a critical step toward its potential approval for clinical use.

The impact of this research extends beyond academic circles, holding significant implications for industry stakeholders. Pharmaceutical companies are keenly interested in compounds that demonstrate therapeutic promise, such as the CAS No. 1955541-06-6 hydrochloride derivative. Its potential could lead to new treatment options for patients suffering from various conditions, underscoring the importance of continued investment in medicinal chemistry research.

As our understanding of biological systems evolves, so does our capacity to develop targeted therapies. The study of CAS No. 1955541-06-6 hydrochloride exemplifies this progress, showcasing how compounds derived from basic chemical principles can lead to innovative medical solutions. The collaboration between chemists, biologists, and clinicians is essential in translating laboratory findings into tangible benefits for healthcare.

The future directions for research on this compound are multifaceted. Investigations may include exploring novel synthetic routes to optimize yield and purity, as well as studying its interactions with other therapeutic agents to assess potential synergistic effects. Additionally, preclinical studies will be crucial in evaluating its safety profile and therapeutic efficacy before human trials can commence.

In conclusion, the hydrochloride derivative associated with CAS No. 1955541-06-6 represents a significant advancement in pharmaceutical chemistry. Its potential applications and promising research findings position it as a compound worthy of further exploration and development. As science continues to progress, compounds like this one hold the promise of improving human health through innovative therapeutic interventions.